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For researchers, scientists, and drug development professionals requiring high-performance
magnetic materials in elevated temperature environments, the choice between Samarium-
Cobalt (SmCo) and Neodymium (NdFeB) magnets is a critical design consideration. While
Neodymium magnets boast unrivaled strength at ambient temperatures, their performance
significantly degrades as heat increases. Conversely, Samarium-Cobalt magnets, though less
powerful at room temperature, exhibit superior thermal stability, making them the preferred
choice for many high-temperature applications.

This guide provides an objective comparison of the high-temperature performance of SmCo
and NdFeB magnets, supported by experimental data. It delves into the key magnetic
properties that are affected by temperature and outlines the experimental protocols for their
measurement, offering a comprehensive resource for informed material selection.

Executive Summary: Key Performance Differences

At the heart of the comparison lies the trade-off between magnetic strength and thermal
stability. Neodymium magnets, the strongest permanent magnets commercially available, begin
to lose their magnetic prowess at temperatures above 80°C, with significant irreversible losses
occurring at higher temperatures depending on the grade.[1] In contrast, Samarium-Cobalt
magnets can operate effectively at temperatures up to 350°C, with some specialized grades
pushing this limit even higher.[2][3] This resilience to heat is a defining characteristic of SmCo
magnets and a primary reason for their selection in demanding applications such as high-
performance motors, sensors, and aerospace technologies.[2]
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Quantitative Comparison of Magnetic Properties at
Elevated Temperatures

The following tables summarize the key quantitative data for various grades of SmCo and high-
temperature NdFeB magnets. These values are critical for engineers and scientists to predict
the performance of these magnets under specific operating conditions.

Table 1. General Magnetic and Thermal Properties

Property Samarium-Cobalt (SmCo) Neodymium (NdFeB)
Maximum Energy Product

18-32 MGOe 33-52 MGOe
(BHmax)
Maximum Operating

250°C - 350°C 80°C - 230°C
Temperature
Curie Temperature 700°C - 800°C 310°C - 400°C
Corrosion Resistance Excellent Poor (requires coating)

Data compiled from multiple sources.[1][3][4]

Table 2: Temperature Coefficients of Magnetic Properties

Reversible Temperature Reversible Temperature
Magnet Type Coefficient of Remanence Coefficient of Intrinsic
(a, %I°C) Coercivity (B, %I°C)
Sintered NdFeB -0.09t0-0.12 -0.4t0-0.6
Sintered SmCo -0.03t0 -0.05 -0.2t0-0.3

This table illustrates that the magnetic properties of NdFeB magnets change more significantly
with temperature than those of SmCo magnets.[5]

Table 3: Comparative Performance at Elevated Temperatures (Typical Values)
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SmCo 26 (Sm2Co017) High-Temp NdFeB (N48SH)
Temperature
BHmax (MGOe) BHmax (MGOe)
20°C 26 48
100°C 24 42
150°C 23 35
200°C 22 Not Recommended

This data highlights the crossover in performance, where SmCo magnets begin to outperform
high-temperature NdFeB grades as the temperature rises significantly.

Experimental Protocols for High-Temperature
Magnetic Characterization

Accurate characterization of magnetic properties at elevated temperatures is crucial for reliable
material selection. The following outlines a generalized experimental protocol for measuring the
key magnetic parameters using a Vibrating Sample Magnetometer (VSM) equipped with a
high-temperature furnace. This method is a standard for characterizing the magnetic properties
of permanent magnets as a function of temperature.

Objective: To measure the magnetic hysteresis loop (B-H curve) of a magnet sample at various
elevated temperatures and determine its remanence (Br), intrinsic coercivity (Hci), and
maximum energy product (BHmax).

Apparatus:

Vibrating Sample Magnetometer (VSM)

High-temperature furnace compatible with the VSM

Temperature controller

Gas flow controller (for inert gas atmosphere)

Sample holder (non-magnetic, high-temperature resistant material)
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o Calibrated reference sample (e.g., pure Nickel)
Procedure:

o Sample Preparation: A small, regularly shaped sample of the magnet material is prepared.
The dimensions and mass are precisely measured.

o System Calibration: The VSM is calibrated at room temperature using a certified reference
sample to ensure the accuracy of the magnetic moment measurement.

o Sample Mounting: The magnet sample is securely mounted in the sample holder, ensuring it
is centered within the VSM's detection coils.

« Initial Measurement at Ambient Temperature: A full magnetic hysteresis loop is measured at
room temperature. The sample is first saturated in a high positive magnetic field, and then
the field is swept to a high negative field and back to the starting positive field.

e Heating to Target Temperature: The furnace is heated to the first target temperature (e.qg.,
100°C). An inert gas, such as argon or nitrogen, is typically flowed through the sample
chamber to prevent oxidation of the magnet, especially for NdFeB samples.

o Temperature Stabilization: The sample is allowed to thermally equilibrate at the target
temperature for a sufficient period to ensure a uniform temperature throughout the sample.

o High-Temperature Measurement: Once the temperature is stable, a full hysteresis loop is
measured at that temperature.

e Incremental Heating and Measurement: Steps 5-7 are repeated for all desired temperature
points (e.g., 150°C, 200°C, 250°C).

o Data Analysis: From each hysteresis loop, the following parameters are extracted:

o Remanence (Br): The magnetic induction remaining in the magnet after the external
magnetic field is removed.

o Intrinsic Coercivity (Hci): The magnetic field strength required to demagnetize the material
completely.
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o Maximum Energy Product (BHmax): The maximum product of B and H from the
demagnetization curve, representing the maximum energy that can be stored in the
magnet.

o Calculation of Temperature Coefficients: The reversible temperature coefficients of
remanence (a) and intrinsic coercivity () are calculated using the data from different
temperatures.

This protocol is a generalized guideline. Specific procedures may vary depending on the VSM
model and the specific requirements of the measurement, and adherence to relevant ASTM
standards, such as ASTM A977/A977M, is recommended for standardized testing.[6]

Visualizing the Decision Process and Experimental
Workflow

To aid in the selection and testing process, the following diagrams, generated using Graphviz,
illustrate the logical flow for choosing a magnet for a high-temperature application and the
experimental workflow for its characterization.
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Define Application Requirements

Maximum Operating Temperature?
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l
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l
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Click to download full resolution via product page

Magnet selection flowchart for high-temperature applications.
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Experimental workflow for high-temperature magnetic property measurement.
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Conclusion

The selection between Samarium-Cobalt and Neodymium magnets for high-temperature
applications is not a matter of one being universally superior to the other, but rather a decision
based on the specific requirements of the application. For applications where maximum
magnetic strength at temperatures below approximately 150°C is the primary driver, and cost is
a significant factor, high-temperature grades of Neodymium magnets are often a suitable
choice, provided that their lower corrosion resistance is addressed with appropriate coatings.

However, for applications demanding reliable and stable magnetic performance at
temperatures exceeding 200°C, and where resistance to demagnetization and corrosion are
critical, Samarium-Cobalt magnets are the clear choice. Their superior thermal stability, albeit
at a higher cost and lower room-temperature magnetic strength, ensures the longevity and
reliability of the magnetic system in harsh operating environments. For researchers and
professionals in drug development, where precision and stability of magnetic fields in analytical
instrumentation at various temperatures can be crucial, the properties of SmCo magnets are
particularly advantageous. A thorough understanding of the quantitative data and experimental
validation of magnetic properties at operational temperatures is paramount for successful and
reliable device design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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magnets-for-high-temperature-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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